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Compound of Interest

Compound Name: Bismuth trichloride

Cat. No.: B1206620 Get Quote

An In-depth Technical Guide to the Physical
Properties of Bismuth Trichloride
This technical guide provides a comprehensive overview of the key physical properties of

Bismuth Trichloride (BiCl₃), a compound of significant interest in various chemical and

pharmaceutical applications. This document is intended for researchers, scientists, and

professionals in drug development, offering precise data and outlining the fundamental

experimental methodologies for its characterization.

Core Physical Properties
Bismuth trichloride is a yellowish-white crystalline solid that is hygroscopic in nature.[1][2] It is

a covalent compound with a pyramidal molecular structure in its gaseous state.[3] In the

presence of moisture, it readily hydrolyzes to form bismuth oxychloride (BiOCl) and

hydrochloric acid.[4] Due to its reactivity with water, handling in a dry, inert atmosphere is

crucial for maintaining its purity.

The essential physical constants for Bismuth Trichloride are summarized in the table below.

These values represent a consensus from various reputable chemical data sources.
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Physical Property Value Units Citations

Melting Point 230 - 233.5 °C [1][5][6][7]

Boiling Point 441 - 447 °C [1][5][6][7][8]

Density 4.75 - 4.79 g/cm³ [1][6][8][9]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory protocols for determining the melting

point, boiling point, and density of a solid inorganic compound such as Bismuth Trichloride.

These methodologies are foundational and can be adapted based on available instrumentation

and required precision.

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry Bismuth Trichloride is packed

into a capillary tube to a height of 2-3 mm.[10][11] Proper packing is essential for accurate

measurement.

Apparatus: A calibrated melting point apparatus (such as a Mel-Temp or a similar digital

instrument) is used.[11][12] The apparatus consists of a heated block to hold the capillary

tube, a thermometer or temperature probe, and a viewing lens to observe the sample.[11]

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approach the expected melting point, followed by a slower rate (1-2 °C per minute) as the

melting point is neared to ensure thermal equilibrium.[12]

Observation: The melting range is recorded from the temperature at which the first liquid

droplet is observed to the temperature at which the entire sample becomes a clear liquid.[10]

For pure Bismuth Trichloride, this range is expected to be narrow.

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.
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Methodology: Thiele Tube Method

This micro-method is suitable for determining the boiling point with a small amount of

substance.

Sample Preparation: A small quantity (a few milliliters) of molten Bismuth Trichloride is

placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed within

the test tube containing the sample.[13][14]

Apparatus: The test tube assembly is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point oil (e.g., mineral oil or silicone oil) to ensure uniform heating.

[13][15]

Heating: The side arm of the Thiele tube is gently heated, which circulates the oil and heats

the sample evenly.[14][15]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled.[15]

When the boiling point is reached, a continuous stream of bubbles will emerge from the open

end of the capillary tube.[13] The heat is then removed. The boiling point is the temperature

recorded at the exact moment the bubbling stops and the liquid is drawn back into the

capillary tube.[13][15]

Density is an intrinsic property of a substance, defined as its mass per unit volume.

Methodology: Water Displacement (for non-reactive solids)

Given that Bismuth Trichloride reacts with water, this standard method must be modified by

using a non-reactive liquid in which BiCl₃ is insoluble.

Mass Measurement: The mass of a sample of Bismuth Trichloride is accurately determined

using an analytical balance.

Volume Measurement by Liquid Displacement:

A graduated cylinder is filled with a known volume of a non-reactive, inert liquid (e.g., a

dry, non-polar solvent in which BiCl₃ is insoluble).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1206620?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b1206620?utm_src=pdf-body
https://www.benchchem.com/product/b1206620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Bismuth Trichloride sample is carefully added to the graduated cylinder, ensuring it

is fully submerged.

The new volume of the liquid is recorded. The difference between the final and initial

volumes represents the volume of the Bismuth Trichloride sample.[16]

Calculation: The density is calculated by dividing the measured mass by the determined

volume.[16]

Workflow Visualization
The following diagram illustrates the general experimental workflow for the characterization of

the physical properties of a chemical compound like Bismuth Trichloride.
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Caption: Experimental workflow for determining the physical properties of Bismuth
Trichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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